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These application notes provide a comprehensive overview of the principles, experimental
protocols, and applications of Electron Cyclotron Resonance Heating (ECRH) in heliotron
devices. The content is intended to guide researchers in understanding and implementing

ECRH for plasma heating, confinement studies, and magnetohydrodynamic (MHD) control.

Introduction to ECRH in Heliotrons

Electron Cyclotron Resonance Heating (ECRH) is a key method for heating plasma in magnetic
confinement devices like heliotrons. It utilizes high-frequency electromagnetic waves, typically
in the microwave range, which are injected into the plasma. When the wave frequency matches
the cyclotron frequency of electrons gyrating around the magnetic field lines, a resonance
condition is met, leading to strong absorption of the wave energy by the electrons. This results
in a significant increase in the electron temperature of the plasma.

Heliotrons, a type of stellarator, possess complex three-dimensional magnetic field structures.
ECRH is particularly well-suited for these devices due to its ability to provide localized heating
and current drive, which is crucial for controlling plasma profiles and instabilities.

ECRH System Components and Parameters
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An ECRH system is comprised of several key components that generate, transmit, and launch

the high-power microwaves into the plasma. The primary components include a gyrotron, a

transmission line, and a launching antenna.

Typical Parameters in

Component Description .
Heliotrons
A vacuum tube that generates
) ) Frequency: 70 GHz, 77 GHz,
high-power microwaves. The
_ _ 82.7 GHz, 154 GHz, 168 GHz.
Gyrotron frequency is determined by the

magnetic field strength of the

device.

Power: 0.45 MW to 1.5 MW
per gyrotron.[1][2][3][4]

Transmission Line

A system of corrugated

waveguides that transport the
microwaves from the gyrotron
to the vacuum vessel with low

power loss.

Diameter: 63.5 mm, 88.9 mm.

[1]3]

Launching Antenna

A set of mirrors inside the

vacuum vessel that direct and
focus the microwave beam to
the desired location within the

plasma.

Quasi-optical mirror antennas

are commonly used.[1]

Key Applications and Experimental Data in

Heliotrons

ECRH is a versatile tool with several critical applications in heliotron research, including

plasma start-up, core plasma heating, and control of MHD instabilities.

Plasma Start-up

ECRH is instrumental in the initial breakdown of the neutral gas and the formation of the initial

plasma. This process is often referred to as ECRH-assisted plasma start-up.
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. ECRH Frequency -
Device ECRH Power Key Findings
(Mode)

The delay time for
plasma start-up
increases with the
parallel refractive
index (N//). A pure X-

mode polarization

Heliotron J 70 GHz (X2-mode) -

results in the minimum

delay time.[5]

Third harmonic X-
mode ECRH has been

Large Helical Device
- - attempted for plasma

(LHD)
breakdown but was

not successful.[6][7]

Optimized start-up is
achieved with
maximum ECRH
WEGA - 9 kW (X2-mode) power, low neutral
pressure (~5x10->
mbar), and on-axis

resonance.[8]

High-Temperature Plasma Generation

A primary application of ECRH is to heat the plasma electrons to very high temperatures, which
is essential for fusion research.
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Achieved .
L. Line-Averaged
. ECRH Total Injection Electron
Device Electron
Frequency Power Temperature .
Density (n_e)
(T_e)
, 77 GHz, 154
Large Helical
, GHz, 84 GHz, Up to 4.7 MW > 10 keV 0.6 x 10%° m=3[9]
Device (LHD)
82.7 GHz

Efficient heating
168 GHz - - at densities > 1.0
X 102° m=3[9]

Large Helical
Device (LHD)

Large Helical 77 GHz, 154

i 4.6 MW 13.5 keV 1 x 10 m~3[10]
Device (LHD) GHz

MHD Control

ECRH can be used to control various MHD instabilities by precisely depositing heat and driving
currents at specific locations within the plasma. In both Heliotron J and the Large Helical
Device (LHD), ECRH and Electron Cyclotron Current Drive (ECCD) have been shown to be
effective in controlling energetic-particle-driven MHD modes.[11][12] Both co-ECCD and
counter-ECCD were found to be effective at stabilizing energetic particle modes.[11]

Experimental Protocols

The following provides a generalized protocol for conducting an ECRH experiment in a
heliotron. Specific parameters will vary depending on the device and the experimental goals.

Protocol: ECRH-Assisted Plasma Start-up

Objective: To initiate a plasma discharge using ECRH.
Materials:
e Heliotron device

o ECRH system (gyrotron, transmission line, launcher)

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.researchgate.net/publication/231003699_Extension_and_characteristics_of_an_ECRH_plasma_in_LHD
https://www.researchgate.net/publication/231003699_Extension_and_characteristics_of_an_ECRH_plasma_in_LHD
https://pubs.aip.org/aip/pop/article/21/6/061506/212175/Extension-of-high-Te-regime-with-upgraded-electron
https://www.benchchem.com/product/b12084254?utm_src=pdf-body
https://www.epj-conferences.org/articles/epjconf/pdf/2015/06/epjconf_ec2015_02001.pdf
https://conferences.iaea.org/event/392/papers/36127/files/13829-Manuscript_FEC%202025.%232072.Nagasaki.ver6.pdf
https://www.epj-conferences.org/articles/epjconf/pdf/2015/06/epjconf_ec2015_02001.pdf
https://www.benchchem.com/product/b12084254?utm_src=pdf-body
https://www.benchchem.com/product/b12084254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12084254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Gas injection system
e Plasma diagnostic systems (e.g., interferometry for density measurement)
Procedure:

Pre-fill Gas: Introduce the working gas (e.g., Helium or Hydrogen) into the vacuum vessel to
a predetermined pressure.

Set Magnetic Field: Establish the desired magnetic field configuration in the heliotron.
Configure ECRH System:
o Set the gyrotron frequency and power level.

o Adjust the launching antenna to direct the microwave beam to the desired resonance
location (typically on-axis for start-up).

Initiate ECRH Pulse: Trigger the gyrotron to inject the microwave power into the vacuum
vessel.

Monitor Plasma Formation: Use diagnostics to monitor the breakdown of the gas and the rise
in plasma density.

Data Acquisition: Record the time delay to breakdown, the evolution of plasma density, and
other relevant parameters.

Parameter Scans: Repeat the procedure while varying parameters such as ECRH power,
gas pressure, and magnetic field configuration to optimize the start-up process.[6][7]

Protocol: High-Density Plasma Heating

Objective: To heat a pre-existing plasma to high electron temperatures using ECRH.
Procedure:

e Plasma Formation: Create an initial plasma using a suitable method (e.g., ECRH start-up or
other means).
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o Target Density: Use gas puffing to achieve the target plasma density.
e ECRH Injection:

o Inject high-power ECRH into the core of the plasma. The polarization of the injected waves
may need to be optimized for efficient heating.[13][14]

o The launching angle and position should be set to ensure the waves are absorbed in the
desired region.

o Temperature and Density Profile Measurement: Utilize diagnostics such as Thomson
scattering and electron cyclotron emission (ECE) to measure the electron temperature and
density profiles.

« Confinement Analysis: Analyze the plasma profiles to study energy confinement and
transport properties.

o Steady-State Operation: For long-pulse experiments, ensure all systems are capable of
continuous operation. The LHD has demonstrated discharges sustained for over 750
seconds using continuous wave ECRH.[9]

Visualizations

The following diagrams illustrate key aspects of ECRH in heliotrons.
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Caption: Experimental workflow for an ECRH experiment in a heliotron device.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b12084254?utm_src=pdf-body-img
https://www.benchchem.com/product/b12084254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12084254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Wave Propagation

Microwave Source
(€)Yifelife]y))

Launcher

Wave Propagation
in Plasma

Wave reaches
resonance layer

Resonance & Absorption

Resonance Condition
(0w =nw_ce)

Wave Energy Absorption
by Electrons

Plasma Heating
(Increase in T_e)

Click to download full resolution via product page

Caption: Physical principle of electron cyclotron resonance heating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b12084254?utm_src=pdf-custom-synthesis
https://www.epj-conferences.org/articles/epjconf/pdf/2019/08/epjconf_ec2018_02001.pdf
https://www-internal.psfc.mit.edu/US-JP_RF2013/kubo_abstract.pdf
https://www.jspf.or.jp/JPFRS/PDF/Vol5/jpfrs2002_05-333.pdf
https://pubs.aip.org/aip/acp/article-pdf/1187/1/479/12139520/479_1_online.pdf
https://www.epj-conferences.org/articles/epjconf/pdf/2015/06/epjconf_ec2015_02005.pdf
https://www.epj-conferences.org/articles/epjconf/abs/2015/06/epjconf_ec2015_02005/epjconf_ec2015_02005.html
https://www.epj-conferences.org/articles/epjconf/abs/2015/06/epjconf_ec2015_02005/epjconf_ec2015_02005.html
https://www.researchgate.net/publication/276868226_Experimental_characterization_of_plasma_start-up_using_ECRH_in_preparation_of_W7-X_operation
https://www.researchgate.net/figure/Line-integrated-electron-density-plasma-current-and-delay-time-as-a-function-of-the_fig4_261014030
https://www.researchgate.net/publication/231003699_Extension_and_characteristics_of_an_ECRH_plasma_in_LHD
https://pubs.aip.org/aip/pop/article/21/6/061506/212175/Extension-of-high-Te-regime-with-upgraded-electron
https://www.epj-conferences.org/articles/epjconf/pdf/2015/06/epjconf_ec2015_02001.pdf
https://conferences.iaea.org/event/392/papers/36127/files/13829-Manuscript_FEC%202025.%232072.Nagasaki.ver6.pdf
https://infoscience.epfl.ch/server/api/core/bitstreams/fd563f9e-9e96-4a8c-be43-1e7ddb5d2a67/content
https://www.researchgate.net/publication/47366242_Feedback_control_of_ECRH_polarization_on_LHD
https://www.benchchem.com/product/b12084254#electron-cyclotron-resonance-heating-ecrh-in-heliotrons
https://www.benchchem.com/product/b12084254#electron-cyclotron-resonance-heating-ecrh-in-heliotrons
https://www.benchchem.com/product/b12084254#electron-cyclotron-resonance-heating-ecrh-in-heliotrons
https://www.benchchem.com/product/b12084254#electron-cyclotron-resonance-heating-ecrh-in-heliotrons
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12084254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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